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Compound of Interest

3-Butoxycarbonylphenylboronic
Compound Name:

acid

cat. No.: B1280315

An In-depth Technical Guide to 3-Butoxycarbonylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Butoxycarbonylphenylboronic
acid (CAS: 220210-56-0), a versatile reagent in organic synthesis and medicinal chemistry.
This document details its chemical and physical properties, experimental protocols for its
synthesis, its applications in drug development, and essential safety information.

Core Properties and Specifications

3-Butoxycarbonylphenylboronic acid, also known as 3-(tert-Butoxycarbonyl)benzeneboronic
acid, is a white to light yellow crystalline powder.[1] Its chemical structure incorporates a
boronic acid functional group and a tert-butoxycarbonyl (Boc) protecting group, which
enhances its stability and allows for selective reactivity in complex synthetic pathways.[2][3]

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 220210-56-0 [1][2][41[5]1(6]
Molecular Formula C11H15BOa4 [1][2][4]116]
Molecular Weight 222.05 g/mol [2][4]5][6]
Appearance White Po light yellow/off-white (2]
crystalline powder
Melting Point 96-102 °C [11[7]
Boiling Point 375.0 £ 44.0 °C (Predicted) [1161[8]
Density 1.15 + 0.1 g/cm3 (Predicted) [1107]
Purity Typically =297% [2]
Solubility Soluble in Methanol [1]
Keep Cold, in a dry, sealed
Storage place. Some sources suggest [1][61[8]

Room Temperature.

ble 2: Identificati | [

Identifier Value Source(s)
MDL Number MFCDO01630855 [1][2][6]
PubChem ID 2773299 [21[5]

InChi Key HVJDVHCPCSZDSR- 4]

UHFFFAOYSA-N

EINECS (EC#)

691-957-9

[1]

Synthesis and Purification Protocol

A common method for synthesizing 3-tert-Butoxycarbonylphenylboronic acid involves the

reaction of m-carboxybenzeneboronic acid with thionyl chloride, followed by esterification with

potassium tert-butoxide.[1][9]
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Experimental Methodology

Materials:

m-Carboxybenzeneboronic acid
Tetrahydrofuran (THF)

Thionyl chloride (SOCI2)
Potassium tert-butoxide

Acetic acid

Petroleum ether

Water

10L glass reactor with mechanical stirring, thermometer, and constant pressure dropping
funnel

Nitrogen atmosphere

Procedure:[1][9]

Initial Setup: Under a nitrogen atmosphere, add 3 moles of m-carboxybenzeneboronic acid
and 4 kg of tetrahydrofuran to the 10L glass reactor.

Acid Chloride Formation: While stirring and under reflux, slowly add 4.5 moles of thionyl
chloride dropwise. Continue the reaction for 4 hours.

Esterification: Cool the reaction mixture to 0-5°C. Add 7.5 moles of potassium tert-butoxide in
batches. After the addition is complete, continue stirring for 1 hour.

Workup: Add 2 kg of water to the mixture and then acidify with acetic acid. Allow the layers to
separate.

Isolation: Separate the organic phase and concentrate it to obtain the crude product.
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« Purification: Recrystallize the crude product using 2 kg of petroleum ether to yield the final

solid product with a purity of approximately 98% and a molar yield of about 95%.[1]

Synthesis Workflow

m-Carboxybenzeneboronic Acid + THF
in Reactor (N2 atm)

:

(Add Thionyl Chioride (SOCI:) )

Reflux for 4 hours

Cool to 0-5°C

(Add Potassium tert—butoxide)

Stir for 1 hour

Quench with Water
Acidify with Acetic Acid
(Phase Separation)

(Concentrate Organic Phase)

(Recrystallize with Petroleum EtheD

3-Butoxycarbonylphenylboronic Acid
(Purity: ~98%)

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://m.chemicalbook.com/CASEN_220210-56-0.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Butoxycarbonylphenylboronic acid.

Applications in Research and Development

This boronic acid derivative is a key building block in organic synthesis, primarily utilized in
Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[2][4] These reactions
are fundamental in synthesizing biaryl compounds and other complex organic structures
essential for drug discovery and material science.[4]

Suzuki-Miyaura Coupling

In this reaction, 3-Butoxycarbonylphenylboronic acid serves as the organoboron reagent,
coupling with aryl or vinyl halides in the presence of a palladium catalyst.[4]

Suzuki-Miyaura Cross-Coupling Reaction

Reaction Conditions

Palladium(0) Catalyst

Aryl/Vinyl Halide
(R-X)

3-Butoxycarbonylphenylboronic Acid

Biaryl Compound
(R-Aryl)

Base

Solvent (e.g., Toluene)

Click to download full resolution via product page

Caption: Role in the Suzuki-Miyaura cross-coupling reaction.
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Drug Development and Medicinal Chemistry

The compound's ability to form reversible covalent bonds with diols makes it a valuable tool for
designing enzyme inhibitors, particularly for serine proteases and glycosidases.[4] This
interaction is crucial for developing new therapeutics, including anticancer and antimicrobial
agents.[4] Notably, it serves as a key pharmaceutical intermediate in the synthesis of the API

Lumacaftor.[5]

Drug Development Pathway

@arbonylphenylbo@

Synthesis

4
G(ey Pharmaceutical Intermediate)

urther Synthesis

Active Pharmaceutical Ingredient (API)
e.g., Lumacaftor

Therapeutic Application
(e.g., Enzyme Inhibition, Anticancer)

Click to download full resolution via product page

Caption: Role as an intermediate in drug development.

Safety and Handling

3-Butoxycarbonylphenylboronic acid is classified as an irritant.[4] It is known to cause skin
and serious eye irritation.[10] Proper personal protective equipment (PPE), including gloves
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and eye/face protection, should be worn during handling.[1]

Table 3: GHS Hazard Information

Hazard Class Code Description Source(s)
Signal Word Warning [4][10]
Pictogram Irritant [4]
Hazard Statements H315 Causes skin irritation. [10]
Causes serious eye
H319 o [10]
irritation.
Irritating to eyes,
R36/37/38 respiratory system [1]
and skin.
Precautionary Wash skin thoroughly
P264 ] [10]
Statements after handling.
Wear protective
loves/eye
P280 9 _ Y [10]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 ) [10]
with plenty of water.
If skin irritation occurs:
P332 + P313 Get medical [10]
advice/attention.
If eye irritation
P337 + P313 persists: Get medical [10]
advice/attention.
In case of contact with
eyes, rinse
S26 immediately with [1]
plenty of water and
seek medical advice.
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Stability and Reactivity

The compound is stable under normal conditions.[10] However, it is incompatible with strong
oxidizing agents. Hazardous decomposition products include carbon monoxide, carbon dioxide,
and boron oxides.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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